Cas no 1378521-08-4 (4-fluoro-3,5-dihydroxybenzoic acid)

• Product Name: 4-fluoro-3,5-dihydroxybenzoic acid
• CAS No: 1378521-08-4
• MF: C₇H₅FO₄
• MW: 172.110605955124
• CID: 1080123
• PubChem ID: 84819311
• Update Time: 2025-04-20

4-fluoro-3,5-dihydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-3,5-dihydroxybenzoic acid
• Benzoic acid, 4-fluoro-3,5-dihydroxy-
• 1378521-08-4

• Inchi： 1S/C7H5FO4/c8-6-4(9)1-3(7(11)12)2-5(6)10/h1-2,9-10H,(H,11,12)
• InChI Key： IQKUTUDIIBDICB-UHFFFAOYSA-N
• SMILES： FC1=C(C=C(C(=O)O)C=C1O)O

Computed Properties

• Exact Mass: 172.01718680g/mol
• Monoisotopic Mass: 172.01718680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 77.8Ų